Cas no 478245-68-0 (1-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-1-ETHANONE OXIME)

• Product Name: 1-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-1-ETHANONE OXIME
• CAS No: 478245-68-0
• MF: C₁₅H₁₃F₃N₄OS₂
• MW: 386.415130376816
• CID: 5271179
• Update Time: 2023-08-25

1-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-1-ETHANONE OXIME Chemical and Physical Properties

Names and Identifiers

• 1-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)-2-([3-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-1-ETHANONE OXIME
• (Z)-N-(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}-2-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)ethylidene)hydroxylamine
• Ethanone, 1-(6-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-, oxime
• HMS579G06
• (NZ)-N-[1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]ethylidene]hydroxylamine
• 1-(6-methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)-2-{[3-(trifluoromethyl)benzyl]sulfanyl}-1-ethanone oxime

• Inchi： 1S/C15H13F3N4OS2/c1-9-13(25-14-19-8-20-22(9)14)12(21-23)7-24-6-10-3-2-4-11(5-10)15(16,17)18/h2-5,8,23H,6-7H2,1H3/b21-12-
• InChI Key： ISYOXTQRQHVWBH-MTJSOVHGSA-N
• SMILES： S1C2=NC=NN2C(C)=C1/C(/CSCC1C=CC=C(C(F)(F)F)C=1)=N\O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• XLogP3: 4.6
• Topological Polar Surface Area: 116